N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-naphthalen-1-yl-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C22H21NO2/c24-21(23-20-12-6-8-17-7-4-5-11-19(17)20)22(13-15-25-16-14-22)18-9-2-1-3-10-18/h1-12H,13-16H2,(H,23,24)
• InChI Key: AFIWIXZWGAKSQU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

"N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" can be synthesized through various methods, including the cyclocoupling reaction of β-naphthol, propargyl alcohols, and isocyanide in the presence of Lewis acids like ZnI2 and FeCl3. This process involves the formation of aryl-zinc (II) σ-bond and its α-addition to isocyanide (Nizami & Hua, 2018).

Molecular Structure Analysis

The molecular structure of "N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" and related compounds has been extensively studied. For instance, the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including a naphthalen-1yl variant, were performed. These compounds were characterized by elemental analyses, IR and 1H-NMR spectroscopy, and for one compound, a single crystal X-ray diffraction study was conducted, revealing its molecular conformation and crystal structure (Özer et al., 2009).

Chemical Reactions and Properties

The chemical reactivity and properties of "N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" can be understood through the synthesis and pharmacological activity study of similar N,N-disubstituted 1-amino-2-phenyl-3H,12H-naphtho[1,2-b]pyrano[2,3-d]pyran-3-ones, which exhibited antiarrhythmic and analgesic activities. These compounds were synthesized by reacting phenylchloroketene with a series of N,N-disubstituted 3-aminomethylene-2,3-dihydro-4H-naphtho[1,2-b]pyran-4-ones (Longobardi et al., 1996).

Physical Properties Analysis

The physical properties of related compounds, such as N-1-Naphthyl-3-oxobutanamide, have been explored through their reaction with arylidinecyanothioacetamide, leading to the formation of various derivatives. These reactions showcase the compound's versatility in synthesizing a wide range of heterocyclic compounds with distinct physical properties (Hussein et al., 2009).

Chemical Properties Analysis

The chemical properties of "N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" are closely related to its synthesis and structure. For example, the synthesis of naphtho[1,8-bc]pyran derivatives through rhodium-catalyzed oxidative coupling demonstrates the compound's potential for forming polycyclic compounds via regioselective C-H bond cleavage, highlighting its chemical reactivity and the influence of its structure on its chemical properties (Mochida et al., 2010).